Cas no 31695-89-3 (1-methyl-4-[8-(methylsulfanyl)dibenzo[b,f]thiepin-10-yl]piperazine methanesulfonate (1:1))

• Product Name: 1-methyl-4-[8-(methylsulfanyl)dibenzo[b,f]thiepin-10-yl]piperazine methanesulfonate (1:1)
• CAS No: 31695-89-3
• MF: C₂₁H₂₆N₂O₃S₃
• MW: 450.637741565704
• CID: 1448539
• PubChem ID: 208143
• Update Time: 2025-04-20

1-methyl-4-[8-(methylsulfanyl)dibenzo[b,f]thiepin-10-yl]piperazine methanesulfonate (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-[8-(methylsulfanyl)dibenzo[b,f]thiepin-10-yl]piperazine methanesulfonate (1:1)
• DTXSID20953645
• Piperazine, 1-methyl-4-(8-(methylthio)dibenzo(b,f)thiepin-10-yl)-, monomethanesulfonate
• Methanesulfonic acid--1-methyl-4-[8-(methylsulfanyl)dibenzo[b,f]thiepin-10-yl]piperazine (1/1)
• 31695-89-3
• 1-Methyl-4-(8-(methylthio)dibenzo(b,f)thiepin-10-yl)piperazine methanesulfonate

• Inchi： 1S/C20H22N2S2.CH4O3S/c1-21-9-11-22(12-10-21)18-13-15-5-3-4-6-19(15)24-20-8-7-16(23-2)14-17(18)20;1-5(2,3)4/h3-8,13-14H,9-12H2,1-2H3;1H3,(H,2,3,4)
• InChI Key： WNONNLZSVVNADW-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C(C2C=C(C=CC1=2)SC)N1CCN(C)CC1.S(C)(=O)(=O)O

Computed Properties

• Exact Mass: 450.11078
• Monoisotopic Mass: 450.11055622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 551
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 60.85